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Compound of Interest

Compound Name: Adrenalone

Cat. No.: B1665550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of

Adrenalone and the standard methodologies for their verification. Adrenalone, an oxidized

derivative of epinephrine, is primarily available as a hydrochloride salt for research purposes.[1]

This document outlines its chemical formula, molecular weight, and the detailed experimental

protocols used to confirm these properties, including mass spectrometry and elemental

analysis.

Quantitative Data Summary
The molecular characteristics of Adrenalone are presented below. The compound is typically

supplied as a hydrochloride salt, which influences its molecular formula and weight.
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Property
Adrenalone (Free
Base)

Adrenalone
Hydrochloride

Data Source(s)

Molecular Formula C₉H₁₁NO₃ C₉H₁₁NO₃ • HCl [1][2]

Alternate Formula N/A C₉H₁₂ClNO₃ [3]

Molecular Weight (

g/mol )
181.19 217.65 [2]

Formula Weight (

g/mol )
N/A 217.7

Exact Mass 181.0739 217.0506

Elemental Analysis

(%)

C: 59.66, H: 6.12, N:

7.73, O: 26.49

C: 49.67, H: 5.56, N:

6.44, Cl: 16.29, O:

22.05

Experimental Protocols for Verification
The verification of Adrenalone's molecular formula and weight relies on precise analytical

techniques. The two primary methods are Mass Spectrometry, for determining the exact mass,

and Elemental Analysis, for confirming the elemental composition.

Mass spectrometry (MS) is a powerful analytical technique used to measure the mass-to-

charge ratio (m/z) of ionized molecules. For Adrenalone, high-resolution mass spectrometry

(e.g., LC-ESI-MS/MS) can provide a highly accurate mass measurement, which helps in

confirming the molecular formula.

Methodology:

Sample Preparation:

Accurately weigh a small amount of Adrenalone hydrochloride.

Dissolve the sample in a suitable solvent compatible with the mass spectrometer's

ionization source, such as DMSO, methanol, or a water/acetonitrile mixture. A typical

concentration might be in the low µg/mL range.
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The sample may be further diluted with a solution containing a volatile acid like formic acid

to aid in protonation for positive ion mode electrospray ionization (ESI).

Instrumental Analysis (LC-MS/MS):

Chromatographic Separation: Inject the prepared sample into a liquid chromatography

(LC) system. A reversed-phase C18 column is commonly used to separate the analyte

from potential impurities. A gradient elution with mobile phases such as water and

methanol/acetonitrile (both often containing 0.1% formic acid) is employed.

Ionization: As the Adrenalone elutes from the LC column, it enters the electrospray

ionization (ESI) source of the mass spectrometer. In positive ion mode, the molecule is

protonated to form [M+H]⁺ ions.

Mass Analysis: The ions are guided into the mass analyzer (e.g., Time-of-Flight, Orbitrap,

or Quadrupole), which separates them based on their m/z ratio.

Data Acquisition: The instrument records the intensity of ions at each m/z value,

generating a mass spectrum. For Adrenalone hydrochloride, the expected protonated

molecule [C₉H₁₁NO₃ + H]⁺ would have an m/z corresponding to the free base.

Data Interpretation:

Identify the peak corresponding to the protonated molecule of Adrenalone's free base.

Compare the measured exact mass with the theoretical exact mass calculated from the

molecular formula (C₉H₁₁NO₃). The high accuracy of the measurement (typically within 5

ppm) confirms the elemental composition.

Elemental analysis (EA) determines the mass percentage of individual elements (primarily

Carbon, Hydrogen, Nitrogen, Sulfur, and Oxygen) in a compound. This technique is crucial for

confirming the empirical formula and assessing the purity of a synthesized compound like

Adrenalone.

Methodology:

Sample Preparation:
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The sample must be thoroughly dried to remove any residual moisture, which can affect

hydrogen and oxygen percentages.

The sample should be a homogenous, fine powder.

Accurately weigh a small amount of the dried Adrenalone hydrochloride (typically 1-5 mg)

into a tin or silver capsule using a microbalance.

Instrumental Analysis (Combustion Method):

Combustion: The encapsulated sample is introduced into a furnace and combusted at a

high temperature (around 1000-2000 °C) in an excess of oxygen. This process, often

called "flash combustion," converts the elements into simple gases (CO₂, H₂O, N₂, and

SO₂).

Gas Separation: The resulting gases are passed through a gas chromatography (GC)

column, which separates them.

Detection: A thermal conductivity detector (TCD) measures the concentration of each gas.

Oxygen Analysis: Oxygen is typically determined separately by pyrolysis in the absence of

oxygen, where it is converted to carbon monoxide (CO).

Data Interpretation:

The instrument's software calculates the percentage of each element based on the

detector's response and the initial sample weight.

The experimental percentages for C, H, N, Cl, and O are compared to the theoretical

values calculated from the molecular formula C₉H₁₂ClNO₃. A close correlation (typically

within ±0.4%) validates the proposed formula and indicates high sample purity.

Visualizations: Workflows and Pathways
The following diagrams illustrate the experimental workflow for molecular verification and the

relevant biological context for Adrenalone as an analog of epinephrine.
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Caption: Experimental workflow for the verification of Adrenalone's molecular properties.
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Caption: Simplified adrenergic signaling pathway, the biological context for Adrenalone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1665550?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/43563/adrenalone-(hydrochloride)
https://www.scbt.com/p/adrenalone-hydrochloride-62-13-5
https://www.medkoo.com/products/32644
https://www.benchchem.com/product/b1665550#adrenalone-molecular-formula-and-molecular-weight-verification
https://www.benchchem.com/product/b1665550#adrenalone-molecular-formula-and-molecular-weight-verification
https://www.benchchem.com/product/b1665550#adrenalone-molecular-formula-and-molecular-weight-verification
https://www.benchchem.com/product/b1665550#adrenalone-molecular-formula-and-molecular-weight-verification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665550?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

